Nicotinic acid bromide: a simple organic salt optical-electrical ferroelastic with high Tc†
Chemical Communications Pub Date: 2023-03-23 DOI: 10.1039/D3CC00776F
Abstract
A new ferroelastic organic salt nicotinic acid bromide (N–Br) was connected by hydrogen bonding with nicotinic acid cations via a halogen substitution strategy. It exhibits a ferroelastic phase transition from P21/m to P![[1 with combining macron]](https://www.rsc.org/images/entities/char_0031_0304.gif)
with 2/mF Aizu notation with a high Curie temperature (Tc) of 402 K. Moreover, optical regulation from blue light to white light was achieved by halogen substitution.
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